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Compound of Interest

Compound Name: N-Methylphenylalanine

Cat. No.: B555344 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling N-Methylphenylalanine, including personal protective equipment

(PPE), emergency first aid procedures, and operational and disposal plans.

Personal Protective Equipment (PPE)
When handling N-Methylphenylalanine, it is crucial to use appropriate personal protective

equipment to minimize exposure and ensure personal safety. The following table summarizes

the recommended PPE.
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Protection Type Recommended Equipment Purpose

Eye Protection
Eyeshields, Chemical Safety

Goggles

To prevent eye contact with

dust or splashes.[1][2]

Hand Protection Chemical Impermeable Gloves
To avoid skin contact.[1][3][4]

[5]

Respiratory Protection
Type N95 (US) or equivalent

respirator

Recommended when

ventilation is inadequate or to

avoid inhalation of dust.[1]

Body Protection Lab Coat
To protect skin and clothing

from contamination.[2]

First Aid Measures
In the event of accidental exposure to N-Methylphenylalanine, immediate and appropriate first

aid is critical. The following table outlines the recommended first aid procedures.
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Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If the person is not

breathing, give artificial respiration. Seek

immediate medical attention.[2][3]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water.[3][6] Seek medical attention if irritation

persists.[4][5][7]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, including under the eyelids.

[3][4][5][7] Remove contact lenses if present and

easy to do. Continue rinsing. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person.[2][3][8] Call a physician or

Poison Control Center immediately.[3]

Handling and Storage
Proper handling and storage procedures are essential to maintain the integrity of N-
Methylphenylalanine and the safety of the laboratory environment.

Handling:

Handle in a well-ventilated area.[3]

Avoid the formation of dust and aerosols.[3][4][5][9]

Avoid contact with skin, eyes, and clothing.[2][4][5][9]

Wear suitable protective clothing, gloves, and eye/face protection.[3][4][5]

Storage:
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Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][5][7]

Store as a non-combustible solid.[1]

Disposal Plan
Unused N-Methylphenylalanine and contaminated materials should be disposed of in

accordance with local, state, and federal regulations.

Disposal Method:

Sweep up the solid material, avoiding dust generation.[4][5][9]

Place the material into a suitable, closed container for disposal.[3][4][5][9]

Do not let the chemical enter drains.[3]

Experimental Workflow for Handling N-
Methylphenylalanine
The following diagram illustrates a standard workflow for handling N-Methylphenylalanine,

from preparation to disposal, emphasizing safety at each step.
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Caption: Workflow for Safe Handling of N-Methylphenylalanine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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